BENGHE Foundational & Exploratory

Check Availability & Pricing

Neobavaisoflavone's traditional use in Chinese
medicine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to Neobavaisoflavone and its Role in Traditional Chinese
Medicine

Introduction

Neobavaisoflavone is a prenylated isoflavonoid isolated from various plants, most notably
from the dried ripe fruit of Psoralea corylifolia L.[1][2]. In the systematic framework of Traditional
Chinese Medicine (TCM), this fruit is known as Buguzhi (¥M& fi§). For centuries, Buguzhi has
been a cornerstone herb in TCM for treating a variety of ailments, grounded in its distinct
energetic properties and therapeutic actions[3][4]. Modern phytochemical research has
identified neobavaisoflavone as one of its key bioactive constituents, providing a molecular
basis for the herb's traditional applications and revealing novel therapeutic potentials. This
technical guide provides a comprehensive overview of the traditional uses of Buguzhi, the
pharmacological activities of neobavaisoflavone, detailed experimental protocols, and the
molecular pathways it modulates.

Traditional Chinese Medicine (TCM) Profile of
Psoralea corylifolia (Buguzhi)

In TCM, herbs are characterized by their nature, flavor, and the meridian channels they
influence. This framework dictates their clinical applications.

 Pinyin Name: BU GU Zhi[5]
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e English Name: Psoralea Fruit, Malaytea Scurfpea Fruit

e Properties: Pungent, Bitter, Warm

e Channel Tropism: Enters the Kidney and Spleen meridians
Traditional Indications and Uses:

Based on its properties, Buguzhi is traditionally used to:

» Tonify the Kidneys and Strengthen Yang: It is a primary herb for addressing Kidney-Yang
deficiency, which can manifest as lower back and knee pain, impotence, seminal emission,
enuresis, and frequent urination.

 Warm the Spleen and Stop Diarrhea: Its warming nature helps to treat diarrhea caused by
Spleen-Yang deficiency, particularly "dawn diarrhea" (diarrhea that occurs early in the
morning).

 Aid the Kidneys to Grasp Qi: It is used for chronic asthma and wheezing due to the Kidney's
inability to "grasp” the Qi from the Lungs.

o Treat Skin Diseases (External Use): Topically, it has been applied for vitiligo, alopecia areata,
and psoriasis.

Pharmacological Activities and Mechanisms of
Neobavaisoflavone

Scientific investigation into neobavaisoflavone has elucidated the molecular mechanisms that
likely underpin many of the traditional uses of Psoralea corylifolia.

Anti-inflammatory Activity

Neobavaisoflavone exhibits significant anti-inflammatory properties. Studies using
lipopolysaccharide (LPS)-induced RAW264.7 macrophage cells have shown that it effectively
suppresses inflammatory responses. The mechanism involves the inhibition of key signaling
pathways, including Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinases
(MAPKSs). By down-regulating these pathways, neobavaisoflavone reduces the production of
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inflammatory mediators such as nitric oxide (NO), reactive oxygen species (ROS), inducible
nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-q),
interleukin-6 (IL-6), and interleukin-1(3 (IL-1[3).

Bone Health and Anti-Osteoporotic Effects

The TCM use of Buguzhi for strengthening bones aligns with modern findings on
neobavaisoflavone's role in bone metabolism. It has been shown to inhibit
osteoclastogenesis, the process of bone resorption. This effect is achieved by blocking the
RANKL signaling pathway. Specifically, neobavaisoflavone disrupts the recruitment of TRAF6
and c-Src to the RANK receptor, which in turn inactivates downstream NF-kB, MAPKSs, and Akt
signaling pathways. This leads to the inhibition of calcium oscillation and the nuclear
translocation of NFATc1, a master regulator of osteoclast differentiation. In vivo studies in
ovariectomized mice confirmed that neobavaisoflavone ameliorates bone loss.

Anti-tumor Activity

Neobavaisoflavone demonstrates promising anti-cancer effects across various cell lines. In
non-small-cell lung cancer (NSCLC), it has been found to inhibit cell proliferation and migration
and induce apoptosis by suppressing the STAT3 signaling pathway. Furthermore, it can
sensitize TRAIL-resistant prostate cancer cells, significantly enhancing TRAIL-mediated
apoptosis.

Neuroprotective Effects

Neobavaisoflavone possesses potent neuroprotective properties. It has shown significant
inhibitory activity against hydrogen peroxide-induced cell death in HT22 hippocampal cells. In
an animal model of Alzheimer's disease, neobavaisoflavone administration ameliorated
memory deficits and brain damage by inhibiting apoptosis, oxidative stress, and
neuroinflammation. This protective effect is mediated, at least in part, through the regulation of
the SIRT1 signaling pathway.

Anti-Allergic and Immunomodulatory Effects

Research has demonstrated that neobavaisoflavone can inhibit allergic inflammatory
responses by suppressing mast cell activation. It reduces the degranulation of mast cells and
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decreases the production of leukotriene C4 and prostaglandin D2. The underlying mechanism

involves the suppression of MAPK phosphorylation and the NF-kB signaling pathway.

Data Presentation
Table 1: Quantitative Analysis of Neobavaisoflavone in

" | lifoli

Compound Amount (mglg) Analytical Method Source
] 0.74 - 11.71 (Range
Neobavaisoflavone HPLC-UV
across components)
0.74 - 11.71 (Range
Psoralen HPLC-UV
across components)
o 0.74 - 11.71 (Range
Angelicin HPLC-UV
across components)
. 0.74 - 11.71 (Range
Psoralidin HPLC-UV
across components)
0.74 - 11.71 (Range
Isobavachalcone HPLC-UV
across components)
o 0.74 - 11.71 (Range
Bavachinin HPLC-UV
across components)
) 11.71 (Most
Bakuchiol HPLC-UV
abundant)

Table 2: In Vitro Experimental Data for

Neobavaisoflavone
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Concentration

Cell Line Model Key Findings Source
Range
Inhibition of NO,
LPS-induced ROS, iNOS,
RAW264.7 ] ) 0.01,0.1, 1 uMm
inflammation COX-2, TNF-q,
IL-6, IL-1B
Inhibition of
RANKL-induced
BMMCs, osteoclast
osteoclastogene Dose-dependent ) o
RAW?264.7 ) differentiation
sis
and function
Decreased cell
viability,
PC-9, H460, Non-small-cell o
Dose-dependent  migration;
A549 lung cancer )
induced
apoptosis
Increased
50 uM (+100 ]
LNCaP Prostate Cancer apoptotic cells to
ng/ml TRAIL)
77.5%
H202-induced N Potent inhibition
HT22 o Not specified
oxidative stress of cell death
Reduced
a-MSH- melanin
B16F10 stimulated 10, 25, 50 uM synthesis and

melanogenesis

tyrosinase

activity

Table 3: In Vivo Experimental Data for

Neobavaisoflavone
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Animal Model Condition

Dosage

Key Findings Source

Ameliorated

memory deficits,

reduced
AB2s-3s-induced neuronal
_ _ 15 mg/kg/day, 30
Mice Alzheimer's damage,
) mg/kg/day (oral) )
Disease apoptosis, and
neuroinflammatio
nvia SIRT1
signaling
Inhibited
) ) osteoclastogene
Ovariectomized Postmenopausal - )
_ ) Not specified sis and
Mice Osteoporosis )
ameliorated bone
loss
IgE-induced .
) Inhibited the
] Passive Dose-dependent )
Mice ] anaphylactic
Systemic (oral) )
) reaction
Anaphylaxis

Experimental Protocols
Protocol 1: HPLC Method for Quantification of

Neobavaisoflavone

This protocol is based on methodologies for determining the content of neobavaisoflavone in

Psoralea corylifolia.

 Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

e Column: WondaSil® C18 (150.0 mm x 4.6 mm, 5 yum).

o Mobile Phase: Gradient elution using (A) 0.05% trifluoroacetic acid in water and (B)

acetonitrile.
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Flow Rate: 1.0 ml/min.

Column Temperature: 30°C.
Detection Wavelength: 254 nm.
Injection Volume: 20 pl.

Sample Preparation: Ultrasonic extraction of powdered Psoralea corylifolia with 100%
methanol for 30 minutes.

Quantification: A linear regression equation is established using a standard curve of
neobavaisoflavone (linear range typically 0.75-12.00 pg/ml).

Protocol 2: Anti-inflammatory Assay in RAW264.7 Cells

This protocol is a summary of the methods used to investigate the anti-inflammatory effects of
neobavaisoflavone.

Cell Culture: RAW264.7 macrophages are cultured in DMEM supplemented with 10% FBS
and 1% penicillin-streptomycin at 37°C in a 5% COz2 incubator.

Treatment: Cells are pre-treated with various concentrations of neobavaisoflavone (e.g.,
0.01, 0.1, and 1 pM) for a specified time (e.g., 1 hour) before being stimulated with
lipopolysaccharide (LPS) (e.g., 62.5 ng/ml) for 24 hours.

Nitric Oxide (NO) Measurement: The concentration of NO in the culture supernatant is
measured using the Griess reagent.

Cytokine Measurement: Levels of TNF-a, IL-6, and IL-1[3 in the supernatant are quantified
using commercial ELISA kits according to the manufacturer's instructions.

Western Blot Analysis: Cell lysates are prepared, and proteins are separated by SDS-PAGE.
The expression levels of key proteins (e.g., INOS, COX-2, phosphorylated and total forms of
p65, ERK, JNK, p38) are analyzed using specific primary and secondary antibodies.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Neobavaisoflavone's traditional use in Chinese
medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678162#neobavaisoflavone-s-traditional-use-in-
chinese-medicine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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